![molecular formula C15H22N4OS2 B6471453 4-[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carbonyl]thiomorpholine CAS No. 2640978-57-8](/img/structure/B6471453.png)
4-[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidine-3-carbonyl]thiomorpholine
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a thiadiazole ring, a piperidine ring, and a thiomorpholine ring . These types of compounds are often used in medicinal chemistry due to their diverse biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The InChI code provided in the search results can be used to generate a 3D structure of the compound .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Thiadiazoles can undergo a variety of reactions, including cycloaddition with dipolarophiles .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the compound’s solubility, melting point, and boiling point would be influenced by the presence of the various functional groups .Mechanism of Action
Target of Action
It is known that 1,3,4-thiadiazole derivatives can interact with a variety of biomolecules, including proteins and dna . This interaction is facilitated by the presence of the =N-C-S- moiety and the strong aromaticity of the thiadiazole ring .
Mode of Action
1,3,4-thiadiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, antihypertensive, anti-inflammatory, antidiabetic, and anticancer effects . These activities are thought to be due to the compound’s ability to form mesoionic salts, which can strongly interact with biomolecules .
Biochemical Pathways
It is known that 1,3,4-thiadiazole derivatives can influence a variety of biological processes due to their broad spectrum of activity .
Pharmacokinetics
The presence of the =n-c-s- moiety and the strong aromaticity of the thiadiazole ring are thought to contribute to the compound’s low toxicity and in vivo stability .
Result of Action
It is known that 1,3,4-thiadiazole derivatives can exhibit antimicrobial activity . In fact, some 1,3,4-thiadiazole derivatives have been found to outperform other compounds in terms of antimicrobial activity .
Action Environment
It is known that the biological activities of 1,3,4-thiadiazole derivatives are based on assumptions like the presence of the =n-c-s- moiety and the strong aromaticity of the ring being the requirements for low toxicity and in vivo stability .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-3-yl]-thiomorpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4OS2/c20-14(18-6-8-21-9-7-18)12-2-1-5-19(10-12)15-16-13(17-22-15)11-3-4-11/h11-12H,1-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RINDQOQMLKNUDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC(=NS2)C3CC3)C(=O)N4CCSCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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